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Compound of Interest

Compound Name: VU0285683

Cat. No.: B1684056 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling and disposal of chemical reagents like VU0285683 are

paramount for ensuring a secure and compliant research environment. This document provides

a comprehensive, step-by-step guide for the proper disposal of VU0285683, a negative

allosteric modulator of mGlu5 receptors. Adherence to these procedures is critical for

minimizing environmental impact and protecting personnel from potential hazards.

Chemical and Physical Properties
A summary of the key chemical and physical properties of VU0285683 is provided in the table

below. Understanding these properties is the first step in establishing safe handling and

disposal protocols.

Property Value

IUPAC Name
3-fluoro-5-(3-pyridin-2-yl-1,2,4-oxadiazol-5-

yl)benzonitrile[1]

Molecular Formula C₁₄H₇FN₄O[1]

Molecular Weight 266.23 g/mol [1]

CAS Number 327056-22-4[2]

Chemical Class Halogenated heterocyclic organic compound
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Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be equipped with the appropriate

Personal Protective Equipment (PPE). While a specific Safety Data Sheet (SDS) for

VU0285683 is not readily available, its chemical structure, containing nitrile, pyridine, and

fluorinated benzene moieties, necessitates cautious handling.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Body Protection: A fully-buttoned lab coat.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.[2]

In Case of Exposure:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Wash the affected area immediately with soap and water for at least 15

minutes. Remove contaminated clothing and launder it before reuse. If irritation persists,

seek medical advice.

Inhalation: Move the exposed individual to fresh air. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Step-by-Step Disposal Protocol
The disposal of VU0285683 must be managed as hazardous waste in accordance with

institutional, local, and national regulations. Due to its chemical composition, it should be
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classified as a halogenated organic waste.[3]

Segregation: Do not mix VU0285683 with non-halogenated organic waste or any other waste

streams.[1][3] Keep the compound in its original, properly sealed container whenever

possible.

Labeling: The waste container must be clearly and accurately labeled as "Hazardous Waste:

VU0285683". The label should also include the full chemical name: 3-fluoro-5-(3-pyridin-2-yl-

1,2,4-oxadiazol-5-yl)benzonitrile. Ensure that relevant hazard pictograms are displayed on

the container.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

satellite accumulation area. This area should be away from incompatible materials.

Professional Disposal: Arrange for the collection and disposal of the waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.[2] VU0285683 is not suitable for drain or regular trash disposal.[3]

[4] The primary method of disposal for halogenated organic compounds is typically high-

temperature incineration at a specialized facility.[1]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate non-essential

personnel from the spill area. Ensure the area is well-ventilated, preferably within a fume

hood.[1]

Containment: Prevent the further spread of the material. For solid spills, avoid generating

dust.[1] Cover drains to prevent entry into the sewer system.

Clean-up: Carefully sweep or scoop up the spilled solid material using non-sparking tools.

Place the collected material into a suitable, labeled, and sealed container for disposal as

hazardous waste.[1][5]
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Decontamination: Clean the affected area thoroughly with a suitable solvent, followed by

soap and water. Collect all cleaning materials and contaminated PPE as hazardous waste.

Reporting: Report the spill to your supervisor and your institution's EHS department,

regardless of the size.

Disposal Workflow Diagram
The following diagram outlines the logical steps for the proper disposal of VU0285683.
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Caption: A workflow for the safe disposal of VU0285683.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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